Cas no 61671-45-2 (Ethanone, 1,1'-[1,2-ethanediylbis(thio-4,1-phenylene)]bis-)

• Product Name: Ethanone, 1,1'-[1,2-ethanediylbis(thio-4,1-phenylene)]bis-
• CAS No: 61671-45-2
• MF: C₁₈H₁₈O₂S₂
• MW: 330.464322566986
• CID: 470639
• PubChem ID: 71393552
• Update Time: 2025-04-19

Ethanone, 1,1'-[1,2-ethanediylbis(thio-4,1-phenylene)]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,1'-[1,2-ethanediylbis(thio-4,1-phenylene)]bis-
• 1-[4-[2-(4-acetylphenyl)sulfanylethylsulfanyl]phenyl]ethanone
• 61671-45-2
• DTXSID80815311
• 1,1'-[Ethane-1,2-diylbis(sulfanediyl-4,1-phenylene)]di(ethan-1-one)

• Inchi： 1S/C18H18O2S2/c1-13(19)15-3-7-17(8-4-15)21-11-12-22-18-9-5-16(6-10-18)14(2)20/h3-10H,11-12H2,1-2H3
• InChI Key： UBZUOUQBZQLDMC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)CCSC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 330.07494
• Monoisotopic Mass: 330.07482216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 34.14